Cas no 1349702-28-8 ((3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride
• CAS No: 1349702-28-8
• MF: C₉H₂₂Cl₂N₂
• MW: 229.190380573273
• MDL: MFCD18378077
• CID: 4787933
• PubChem ID: 56604269
• Update Time: 2025-10-29

(3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Pentan-3-yl)pyrrolidin-3-amine dihydrochloride
• (3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride

• MDL： MFCD18378077
• Inchi： 1S/C9H20N2.2ClH/c1-3-9(4-2)11-6-5-8(10)7-11;;/h8-9H,3-7,10H2,1-2H3;2*1H/t8-;;/m1../s1
• InChI Key： VYGFVIPKKIXBKD-YCBDHFTFSA-N
• SMILES： Cl.Cl.N1(CC[C@H](C1)N)C(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 110
• Topological Polar Surface Area: 29.3

Additional information on (3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride

Comprehensive Overview of (3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride (CAS No. 1349702-28-8)

The compound (3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride (CAS No. 1349702-28-8) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the pyrrolidine ring and the pentan-3-yl substituent, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for (3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride?" This compound is typically synthesized through asymmetric reduction or resolution techniques, leveraging chiral auxiliaries or catalysts to achieve high enantiomeric purity. The dihydrochloride salt form enhances its stability and solubility, making it suitable for in vitro and in vivo studies. Recent advancements in green chemistry have also explored eco-friendly synthetic pathways, aligning with the growing demand for sustainable pharmaceutical production.

Another trending topic is the role of (3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride in neuropharmacology. Studies suggest its potential as a precursor for dopamine receptor modulators, which are critical in treating conditions like Parkinson's disease and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) has sparked interest in its use for designing novel CNS-targeting therapeutics. This aligns with the broader industry focus on precision medicine and personalized drug development.

From a structural-activity relationship (SAR) perspective, the pyrrolidin-3-amine core of this compound offers versatile functionalization sites, enabling the creation of diverse analogs. Researchers frequently search for "SAR studies of pyrrolidine-based amines" to understand how modifications impact biological activity. The (3R) configuration is particularly noteworthy, as it often confers higher affinity and selectivity toward biological targets compared to its (3S) counterpart. This stereochemical preference is a hot topic in medicinal chemistry forums and publications.

In the context of drug formulation, the dihydrochloride salt of (3R)-1-(pentan-3-yl)pyrrolidin-3-amine offers improved physicochemical properties, such as enhanced water solubility and bioavailability. These attributes are critical for oral drug delivery systems, a frequently searched topic among formulation scientists. Additionally, the compound's stability under physiological conditions makes it a candidate for long-acting injectables and controlled-release formulations, addressing the need for patient-friendly dosing regimens.

The growing interest in artificial intelligence (AI) and machine learning (ML) in drug discovery has also brought attention to compounds like (3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride. Computational models often use such chiral amines as training datasets for predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. Searches for "AI-driven drug design with pyrrolidine derivatives" reflect this intersection of chemistry and technology, highlighting the compound's relevance in modern high-throughput screening platforms.

Quality control and analytical characterization are other key areas of focus. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential for verifying the purity and stereochemical integrity of CAS No. 1349702-28-8. Frequently searched queries include "HPLC methods for chiral amine analysis" and "NMR spectral data of (3R)-1-(pentan-3-yl)pyrrolidin-3-amine." These methods ensure compliance with stringent regulatory standards in pharmaceutical development.

In summary, (3R)-1-(pentan-3-yl)pyrrolidin-3-amine dihydrochloride (CAS No. 1349702-28-8) is a multifaceted compound with broad applications in drug discovery, neuropharmacology, and formulation science. Its chiral nature, synthetic versatility, and compatibility with cutting-edge technologies like AI-driven drug design make it a subject of ongoing research and commercial interest. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing targeted therapies.